Cas no 56148-80-2 (Bicyclo[3.3.1]nonane, 3,7-dibromo-3,7-dinitro-)

• Product Name: Bicyclo[3.3.1]nonane, 3,7-dibromo-3,7-dinitro-
• CAS No: 56148-80-2
• MF: C₉H₁₂Br₂N₂O₄
• MW: 372.010581016541
• CID: 349682
• PubChem ID: 1714293
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane, 3,7-dibromo-3,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane, 3,7-dibromo-3,7-dinitro-
• 3,7-dibromo-3,7-dinitrobicyclo[3.3.1]nonane
• 56148-80-2
• DTXSID10364903
• 3,7-dibromo-3,7-dinitrobicyclo[3,3,1]nonane
• AN-907/25060008

• Inchi： 1S/C9H12Br2N2O4/c10-8(12(14)15)2-6-1-7(4-8)5-9(11,3-6)13(16)17/h6-7H,1-5H2
• InChI Key： QTCHKPTZWKEOEH-UHFFFAOYSA-N
• SMILES： BrC1(CC2CC(CC(C1)C2)([N+](=O)[O-])Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 369.91636
• Monoisotopic Mass: 369.91638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28